6-(benzo[d][1,3]dioxol-5-yl)-2-(2-methoxyethyl)pyridazin-3(2H)-one

• IUPAC Name: 6-(1,3-benzodioxol-5-yl)-2-(2-methoxyethyl)pyridazin-3-one
• InChI: InChI=1S/C14H14N2O4/c1-18-7-6-16-14(17)5-3-11(15-16)10-2-4-12-13(8-10)20-9-19-12/h2-5,8H,6-7,9H2,1H3
• InChI Key: WDFKJNMFAXWHBT-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C=CC(=N1)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H14N2O4
• Molecular Weight: 274.27 g/mol

Description

6-(benzo[d][1,3]dioxol-5-yl)-2-(2-methoxyethyl)pyridazin-3(2H)-one, also known as BDP-9066, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Antiviral Research

Research on derivatives similar to "6-(benzo[d][1,3]dioxol-5-yl)-2-(2-methoxyethyl)pyridazin-3(2H)-one" has shown promising antiviral activities. For instance, derivatives of pyrimido[1,2-c][1,3]benzothiazin-6-imine, including those modified with benzo[d][1,3]dioxol-5-yl groups, have been identified as potent anti-HIV agents. These derivatives exhibit submicromolar inhibitory activity against human immunodeficiency virus-1 (HIV-1) and HIV-2 infection. The modification of accessory groups in these compounds resulted in improved anti-HIV activity, highlighting their potential in antiretroviral therapy (Mizuhara et al., 2012).

Agricultural Chemistry

Compounds with structures related to "6-(benzo[d][1,3]dioxol-5-yl)-2-(2-methoxyethyl)pyridazin-3(2H)-one" have been isolated from plants and synthesized for their agricultural benefits. Benzoxazinones and related compounds, for example, exhibit phytotoxic, antimicrobial, antifeedant, antifungal, and insecticidal properties, making them of interest in agricultural research. These compounds and their derivatives have potential utility in crop protection and as agronomic agents, indicating a broad scope of application in enhancing crop resilience and yield (Macias et al., 2006).

Chemical Synthesis and Reactivity

Research into the synthesis and reactivity of compounds structurally related to "6-(benzo[d][1,3]dioxol-5-yl)-2-(2-methoxyethyl)pyridazin-3(2H)-one" has led to the development of novel methodologies for producing a variety of heterocyclic compounds. These studies are crucial for understanding the chemical properties and potential applications of these compounds in medicinal chemistry and materials science. For instance, the synthesis of benzoxazinylpyridazin-3-ones as potent, long-acting positive inotrope and peripheral vasodilator agents demonstrates the therapeutic potential of such compounds (Combs et al., 1990).

Biological Activity and Potential Therapeutic Applications

The chemical scaffolds similar to "6-(benzo[d][1,3]dioxol-5-yl)-2-(2-methoxyethyl)pyridazin-3(2H)-one" have been explored for their biological activities, leading to potential therapeutic applications. These studies encompass a wide range of biological effects, including antioxidant properties, antimicrobial activity, and the potential for treating various diseases. The exploration of these compounds furthers our understanding of their mechanism of action and potential in drug development (Wijtmans et al., 2004).